Cas no 73-13-2 (2,1,3-Benzothiadiazole)
2,1,3-Benzothiadiazole structure
Product Name:2,1,3-Benzothiadiazole
CAS No:73-13-2
MF:C6H4N2S
MW:136.174359321594
CID:977837
Update Time:2023-08-02
2,1,3-Benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-benzothiadiazole
- Piazthiole
- Benzisothiadiazole
- benzo[c][1,2,5]thiadiazole
- Benzo[1,2,5]thiadiazole
- 2-Thia-1,3-diaza-2H-isoindene
- 3,4-Benzo-1,2,5-thiadiazole
- NSC679
- PDQRQJVPEFGVRK-UHFFFAOYSA-N
- 2,3-Benzothiadiazole
- 3,2,5-thiadiazole
- benzo-1,2,5-thiadiazole
- benzo[c]1,2,5-thiadiazole
- Piazthiole (VAN)
- benzo[1
- benzo-2
- PubChem15689
- benzo[2,1,3]thiadiazole
- 2,1,3-?Benzothiadiazole
- 2,1,3-Benzothiadiazole
-
- Inchi: 1S/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
- InChI Key: PDQRQJVPEFGVRK-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 95.2
- XLogP3: 2
- Topological Polar Surface Area: 54
2,1,3-Benzothiadiazole Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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